Fluorene Fluorene Fluorene is a white leaflets. Sublimes easily under a vacuum. Fluorescent when impure. (NTP, 1992)
Fluorene is an ortho-fused tricyclic hydrocarbon that is a major component of fossil fuels and their derivatives It is an ortho-fused polycyclic arene and an ortho-fused tricyclic hydrocarbon.
Brand Name: Vulcanchem
CAS No.: 86-73-7
VCID: VC0118485
InChI: InChI=1S/C13H10/c1-3-7-12-10(5-1)9-11-6-2-4-8-13(11)12/h1-8H,9H2
SMILES: C1C2=CC=CC=C2C3=CC=CC=C31
Molecular Formula: C13H10
Molecular Weight: 166.22 g/mol

Fluorene

CAS No.: 86-73-7

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VCID: VC0118485

Molecular Formula: C13H10

Molecular Weight: 166.22 g/mol

Fluorene - 86-73-7

CAS No. 86-73-7
Product Name Fluorene
Molecular Formula C13H10
Molecular Weight 166.22 g/mol
IUPAC Name 9H-fluorene
Standard InChI InChI=1S/C13H10/c1-3-7-12-10(5-1)9-11-6-2-4-8-13(11)12/h1-8H,9H2
Standard InChIKey NIHNNTQXNPWCJQ-UHFFFAOYSA-N
SMILES C1C2=CC=CC=C2C3=CC=CC=C31
Canonical SMILES C1C2=CC=CC=C2C3=CC=CC=C31
Boiling Point 563 °F at 760 mm Hg (NTP, 1992)
295.0 °C
294 °C
Colorform Leaflets from alcohol
Dazzling white leaflets or flakes from alcohol
Small, white, crystalline plates; fluorescent when impure
Density 1.203 at 32 °F (NTP, 1992)
1.203 at 0 °C
Flash Point 151.0 °C (303.8 °F) - closed cup
Melting Point 241 to 243 °F (NTP, 1992)
114.8 °C
114.76 °C
Physical Description Fluorene is a white leaflets. Sublimes easily under a vacuum. Fluorescent when impure. (NTP, 1992)
Description Fluorene is a white leaflets. Sublimes easily under a vacuum. Fluorescent when impure. (NTP, 1992)
Fluorene is an ortho-fused tricyclic hydrocarbon that is a major component of fossil fuels and their derivatives It is an ortho-fused polycyclic arene and an ortho-fused tricyclic hydrocarbon.
Shelf Life Stable under recommended storage conditions.
Solubility Insoluble. (1.7mg/kg) (NTP, 1992)
1.14e-05 M
In water, 1.69 mg/L at 25 °C
Insoluble in water
Freely soluble in glacial acetic acid; soluble in hot alcohol
Slightly soluble in ethanol; soluble in ethyl ether, acetone, benzene, carbon disulfide
Soluble in carbon tetrachloride, toluene, glacial acetic acid, pyridine; very soluble in methanol
Soluble in acetone
Synonyms 9H-Fluorene; 2,2’-Methylenebiphenyl; Diphenylenemethane; NSC 6787; o-Biphenylenemethane;
Vapor Pressure 10 mm Hg at 294.8 °F (NTP, 1992)
6.00e-04 mmHg
6.0X10-4 mm Hg at 25 °C
PubChem Compound 6853
Last Modified Nov 11 2021
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